Cas no 89740-13-6 (Dodecanoic acid, 4-sulfophenyl ester, sodium salt)

Dodecanoic acid, 4-sulfophenyl ester, sodium salt is a sulfonated fatty acid ester with surfactant properties, combining the hydrophobic characteristics of dodecanoic acid (lauric acid) with the hydrophilic sulfophenyl group. This sodium salt derivative enhances water solubility, making it suitable for applications requiring emulsification, wetting, or dispersion. Its anionic nature contributes to stability in formulations, particularly in detergents, personal care products, or industrial cleaners. The sulfophenyl group provides improved compatibility with polar solvents and resistance to hard water. The compound’s balanced amphiphilic structure ensures efficient surface activity, while its sodium salt form facilitates ease of handling and integration into aqueous systems.

Dodecanoic acid, 4-sulfophenyl ester, sodium salt structure

89740-13-6 structure

Product Name:Dodecanoic acid, 4-sulfophenyl ester, sodium salt

CAS No:89740-13-6

MF:C₁₈H₂₇NaO₅S

MW:378.458755731583

CID:590550

PubChem ID:23673497

Update Time:2025-10-29

Dodecanoic acid, 4-sulfophenyl ester, sodium salt Chemical and Physical Properties

Names and Identifiers

- Dodecanoic acid, 4-sulfophenyl ester, sodium salt
- 89740-13-6
- sodium;4-dodecanoyloxybenzenesulfonate
- Sodium 4-(dodecanoyloxy)benzenesulfonate
- SCHEMBL3063106
- C16642
- sodium 4-lauroyloxybenzenesulfonate
- Sodium4-(dodecanoyloxy)benzenesulfonate
- Inchi： 1S/C18H28O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-18(19)23-16-12-14-17(15-13-16)24(20,21)22;/h12-15H,2-11H2,1H3,(H,20,21,22);/q;+1/p-1
- InChI Key： MJMLXHOSHRFNAG-UHFFFAOYSA-M
- SMILES： S(C1C=CC(=CC=1)OC(CCCCCCCCCCC)=O)(=O)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 378.14768941g/mol
Monoisotopic Mass: 378.14768941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 13
Complexity: 439
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.9Å²

Dodecanoic acid, 4-sulfophenyl ester, sodium salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088258-5g	Sodium 4-(dodecanoyloxy)benzenesulfonate	89740-13-6	97%	5g	$550.00	2023-08-31
Alichem	A019088258-10g	Sodium 4-(dodecanoyloxy)benzenesulfonate	89740-13-6	97%	10g	$927.50	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748117-1g	Sodium 4-(dodecanoyloxy)benzenesulfonate	89740-13-6	98%	1g	￥1113.00	2024-04-26
Crysdot LLC	CD12013846-1g	Sodium 4-(dodecanoyloxy)benzenesulfonate	89740-13-6	97%	1g	$286	2024-07-18
Crysdot LLC	CD12013846-5g	Sodium 4-(dodecanoyloxy)benzenesulfonate	89740-13-6	97%	5g	$495	2024-07-18